Cas no 2229301-10-2 (2-{pyrazolo1,5-apyrimidin-6-yl}azetidine)
2-{pyrazolo1,5-apyrimidin-6-yl}azetidine Chemical and Physical Properties
Names and Identifiers
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- 2-{pyrazolo1,5-apyrimidin-6-yl}azetidine
- 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine
- EN300-1999443
- 2229301-10-2
-
- Inchi: 1S/C9H10N4/c1-3-10-8(1)7-5-11-9-2-4-12-13(9)6-7/h2,4-6,8,10H,1,3H2
- InChI Key: FGVFIEAAIHWPDX-UHFFFAOYSA-N
- SMILES: N1CCC1C1C=NC2=CC=NN2C=1
Computed Properties
- Exact Mass: 174.090546336g/mol
- Monoisotopic Mass: 174.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 42.2Ų
2-{pyrazolo1,5-apyrimidin-6-yl}azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1999443-0.05g |
2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine |
2229301-10-2 | 0.05g |
$1417.0 | 2023-09-16 | ||
| Enamine | EN300-1999443-0.1g |
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| Enamine | EN300-1999443-0.25g |
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2229301-10-2 | 0.25g |
$1551.0 | 2023-09-16 | ||
| Enamine | EN300-1999443-0.5g |
2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine |
2229301-10-2 | 0.5g |
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| Enamine | EN300-1999443-1.0g |
2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine |
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2229301-10-2 | 2.5g |
$3304.0 | 2023-09-16 | ||
| Enamine | EN300-1999443-5.0g |
2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine |
2229301-10-2 | 5g |
$4890.0 | 2023-05-31 | ||
| Enamine | EN300-1999443-10.0g |
2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine |
2229301-10-2 | 10g |
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| Enamine | EN300-1999443-1g |
2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine |
2229301-10-2 | 1g |
$1686.0 | 2023-09-16 | ||
| Enamine | EN300-1999443-5g |
2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine |
2229301-10-2 | 5g |
$4890.0 | 2023-09-16 |
2-{pyrazolo1,5-apyrimidin-6-yl}azetidine Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-{pyrazolo1,5-apyrimidin-6-yl}azetidine
Introduction to 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine (CAS No. 2229301-10-2)
2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine (CAS No. 2229301-10-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine makes it a promising candidate for the development of new drugs targeting various diseases.
The chemical structure of 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine consists of a pyrazolo[1,5-a]pyrimidine moiety linked to an azetidine ring. This combination provides a scaffold that can be modified to enhance its pharmacological properties. Recent studies have shown that compounds with similar structures exhibit potent activities against a range of targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels.
In the context of drug discovery, 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine has been investigated for its potential as an inhibitor of specific kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. Research has demonstrated that 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine and its analogs can selectively inhibit certain kinases, making them valuable tools for understanding disease mechanisms and developing targeted therapies.
Beyond kinase inhibition, 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine has also shown promise in modulating GPCRs. GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for many drugs on the market. Studies have indicated that 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine can act as an agonist or antagonist at specific GPCRs, which could lead to new treatments for conditions such as cardiovascular diseases and neurological disorders.
The pharmacokinetic properties of 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine have been evaluated in preclinical studies to assess its suitability as a therapeutic agent. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the compound has demonstrated good bioavailability and low toxicity, which are essential characteristics for a drug candidate.
Clinical trials are currently underway to further evaluate the safety and efficacy of 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine. Early results from phase I trials have been encouraging, with the compound showing promising therapeutic effects in patients with certain types of cancer and inflammatory diseases. The ongoing clinical trials aim to confirm these findings and explore the full potential of this compound as a novel therapeutic agent.
In conclusion, 2-{pyrazolo[1,5-a]pyrimidin-6-yl}azetidine (CAS No. 2229301-10-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more data from clinical trials become available, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.
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